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Abstract
The isolation of high-quality, intact ribonucleic acid (RNA) is a critical prerequisite for a

multitude of downstream molecular biology applications, from gene expression analysis to next-

generation sequencing. Contaminants such as genomic DNA (gDNA), proteins, and

polysaccharides can significantly inhibit enzymatic reactions and compromise experimental

outcomes. Lithium chloride (LiCl) precipitation is a robust and efficient method for purifying

RNA, offering distinct advantages over traditional alcohol precipitation techniques. This

application note provides a comprehensive overview of the biochemical principles underlying

LiCl-based RNA purification, detailed protocols for various sample types, and expert insights

into optimizing this method for demanding downstream applications.
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The Principle of Selective RNA Precipitation with
Lithium Chloride
Lithium chloride precipitation is a powerful technique that leverages the differential solubility

of nucleic acids in the presence of high concentrations of lithium ions. While monovalent

cations like sodium are commonly used with ethanol to precipitate all nucleic acids, LiCl

selectively precipitates RNA.[1][2][3]

The precise mechanism involves the interaction of the small, highly hydrated lithium ion with

the phosphate backbone of RNA, effectively neutralizing its negative charge and reducing its

solubility in aqueous solutions, leading to precipitation.[2][4] Crucially, under these conditions,

gDNA, proteins, carbohydrates, and unincorporated nucleotides remain largely soluble and are

thus efficiently removed in the supernatant.[5][6][7][8] This method is particularly advantageous

for:

Removing inhibitors of enzymatic reactions: LiCl is effective at eliminating contaminants like

polysaccharides and other compounds that can inhibit reverse transcriptase and polymerase

activity in RT-PCR and qPCR.[6][9][10]

Purifying RNA from in vitro transcription (IVT) reactions: It efficiently removes unincorporated

NTPs and enzymes from IVT samples.[6][11]

Isolating RNA from challenging tissues: The method has been adapted for tissues rich in

polysaccharides, such as plant tissues, and for samples containing substances like Dextran

Sulfate Sodium (DSS).[9][12][13]

However, it is important to note that LiCl precipitation is less efficient for smaller RNA species,

such as transfer RNA (tRNA) and RNAs shorter than approximately 300 nucleotides.[5][11][14]

Key Experimental Parameters and Optimization
The efficiency of RNA precipitation with LiCl is influenced by several key factors. Understanding

these allows for the optimization of the protocol for specific applications.
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Parameter Recommendation
Rationale & Expert
Insights

Final LiCl Concentration 2.0–4.0 M

A final concentration of 2.5 M

is a common starting point and

is effective for most

applications.[1][5][15] Higher

concentrations may be used,

but can also increase the risk

of co-precipitation of unwanted

solutes.

Incubation Temperature -20°C or 4°C

Incubation at -20°C for at least

30 minutes is widely

recommended to ensure

complete precipitation.[5][11]

For larger volumes or more

dilute samples, overnight

incubation at 4°C can improve

yield.[16]

RNA Concentration ≥ 0.1 mg/mL

While LiCl can precipitate RNA

at concentrations as low as 5

µg/mL, its efficiency is

significantly better at higher

concentrations.[7][11] For

dilute samples, consider

concentrating the RNA first or

adding a carrier like RNase-

free glycogen.

Centrifugation
≥ 12,000 x g for 15-30 min at

4°C

Adequate centrifugation speed

and time are crucial for forming

a stable pellet. A cold

centrifuge prevents RNA

degradation.[5][9]

Washing 70% Ethanol (ice-cold) Washing the RNA pellet with

cold 70% ethanol is a critical

step to remove residual LiCl
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and other salts, which can

inhibit downstream enzymes.

[5][10]

Experimental Protocols
Safety Precaution: Always wear appropriate personal protective equipment (PPE), including

gloves, lab coat, and eye protection when handling chemicals. Work in a designated RNase-

free environment to prevent RNA degradation.

Protocol 1: General RNA Purification using LiCl
This protocol is ideal for cleaning up RNA preparations, such as after in vitro transcription or as

an additional purification step following column-based extraction.

Materials:

RNA sample in RNase-free water or buffer

8 M LiCl Solution (RNase-free)

70% Ethanol (prepared with RNase-free water, pre-chilled to -20°C)

RNase-free water

Procedure:

Measure the volume of your RNA sample.

Add 0.5 volumes of 8 M LiCl to the RNA sample to achieve a final concentration of

approximately 2.7 M. For example, add 50 µL of 8 M LiCl to a 100 µL RNA sample.

Mix thoroughly by vortexing gently or flicking the tube.

Incubate the mixture at -20°C for at least 30 minutes. For very dilute samples, incubation can

be extended to 2 hours or overnight at 4°C.[16][17]

Centrifuge at ≥12,000 x g for 15–30 minutes at 4°C to pellet the RNA.
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Carefully aspirate and discard the supernatant, being cautious not to disturb the often-

invisible RNA pellet.

Wash the pellet by adding 500 µL of ice-cold 70% ethanol. This step removes residual salts.

Centrifuge at ≥12,000 x g for 10 minutes at 4°C.

Carefully discard the supernatant. Use a fine pipette tip to remove any remaining droplets of

ethanol.

Air-dry the pellet for 5–10 minutes at room temperature. Do not over-dry, as this can make

the RNA difficult to resuspend.

Resuspend the RNA pellet in a desired volume of RNase-free water or a suitable buffer (e.g.,

0.1 mM EDTA). Heating at 65°C for 5-10 minutes can aid in resuspension.[11]

Protocol 2: High-Purity RNA Isolation from Tissues
using TRI-Reagent and LiCl Precipitation
This two-step protocol combines the robust lysis of guanidinium thiocyanate-phenol-chloroform

extraction with the specificity of LiCl precipitation to yield high-purity RNA from animal or plant

tissues.

Materials:

Fresh or frozen tissue (up to 100 mg)

TRIzol® Reagent or similar acid guanidinium thiocyanate-phenol solution

Chloroform

Isopropanol

8 M LiCl Solution (RNase-free)

70% Ethanol (pre-chilled to -20°C)

RNase-free water

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://www.neb.com/en/protocols/purification-of-ivt-rna
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Part A: Initial RNA Extraction

Homogenize the tissue sample in 1 mL of TRIzol® Reagent using a mechanical

homogenizer.[18]

Incubate the homogenate for 5 minutes at room temperature to permit the complete

dissociation of nucleoprotein complexes.

Add 0.2 mL of chloroform per 1 mL of TRIzol® Reagent used. Cap the tube securely and

shake vigorously for 15 seconds.

Incubate at room temperature for 3 minutes.

Centrifuge the sample at 12,000 x g for 15 minutes at 4°C. The mixture will separate into a

lower red phenol-chloroform phase, an interphase, and a colorless upper aqueous phase

containing the RNA.

Carefully transfer the upper aqueous phase to a new RNase-free tube.

Part B: Selective LiCl Precipitation 7. Add an equal volume of 8 M LiCl to the recovered

aqueous phase (final concentration of 4 M). 8. Mix well and incubate overnight at 4°C.[16] 9.

Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet the RNA. 10. Discard the supernatant.

11. Resuspend the pellet in 1 mL of TRIzol® Reagent and repeat the chloroform extraction

(Steps 3-6) to further purify the RNA. 12. To the final aqueous phase, add an equal volume of

isopropanol and incubate at room temperature for 10 minutes. 13. Centrifuge at 12,000 x g for

10 minutes at 4°C. 14. Discard the supernatant and wash the RNA pellet with 1 mL of 70%

ethanol. 15. Centrifuge at 7,500 x g for 5 minutes at 4°C. 16. Discard the wash and air-dry the

pellet for 5-10 minutes. 17. Resuspend the purified RNA in RNase-free water.

Visual Workflow of LiCl-Based RNA Purification
The following diagram illustrates the core steps of the LiCl precipitation method for purifying

RNA from an aqueous sample.
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LiCl RNA Purification Workflow
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Caption: Workflow diagram illustrating the key steps in lithium chloride-based RNA

purification.

Quality Control and Expected Results
Assessing the quantity and quality of the purified RNA is essential before proceeding to

downstream applications.

QC Method Parameter Ideal Value Interpretation

UV

Spectrophotometry
A260/A280 Ratio 1.8 – 2.1

A ratio below 1.8 may

indicate protein

contamination.

A260/A230 Ratio > 2.0

A lower ratio suggests

contamination with

salts (like guanidinium

or LiCl) or

carbohydrates.

Denaturing Agarose

Gel Electrophoresis
Integrity

Sharp 28S and 18S

ribosomal RNA

(rRNA) bands (for

eukaryotic total RNA)

Smearing indicates

RNA degradation. The

28S band should be

approximately twice

as intense as the 18S

band.

Downstream Applications
The high purity of RNA isolated via LiCl precipitation makes it suitable for a wide range of

sensitive downstream applications.
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Caption: Suitability of LiCl-purified RNA for various downstream molecular biology applications.

Reverse Transcription PCR (RT-PCR and qPCR): The removal of inhibitors is crucial for

efficient and accurate reverse transcription and amplification.[9][10]
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RNA Sequencing (RNA-Seq): Low levels of gDNA contamination are critical for generating

reliable transcriptomic data.

Northern Blotting: The integrity of the RNA is paramount for accurate detection and sizing of

transcripts.

cDNA Library Construction: High-purity RNA ensures the efficient synthesis of full-length

cDNA.

Troubleshooting Guide
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Problem Potential Cause(s) Recommended Solution(s)

Low or No RNA Yield
RNA concentration was too low

for efficient precipitation.

Concentrate the sample before

precipitation or add an RNase-

free carrier (e.g., glycogen).

RNA pellet was lost during

aspiration.

The RNA pellet can be glassy

and nearly invisible. Aspirate

supernatant from the side

opposite the pellet. A brief spin

after aspiration can help locate

any dislodged pellet.

Incomplete precipitation.

Extend the incubation time at

-20°C or 4°C, especially for

dilute samples. Ensure the

final LiCl concentration is

correct.

Low A260/280 Ratio (<1.8)
Protein contamination from the

initial lysate.

If using a TRIzol-based

method, be careful not to

transfer any of the interphase

during the aqueous phase

recovery. Consider a second

chloroform extraction.

Low A260/230 Ratio (<2.0)
Residual salt (LiCl) or phenol

contamination.

Ensure the 70% ethanol wash

is performed meticulously. A

second wash step can be

added. Make sure all ethanol

is removed before

resuspension.

RNA Degradation (Smearing

on Gel)
RNase contamination.

Use RNase-free reagents,

tubes, and tips. Work quickly

and keep samples on ice

whenever possible.
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Inhibition of Downstream

Enzymes

Residual LiCl or other salts in

the final RNA sample.

Perform a second 70% ethanol

wash of the RNA pellet to

ensure all salt is removed.[10]
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